
Introduction: The Duality of Function in a Single
Molecule

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(Butylamino)ethanethiol

CAS No.: 5842-00-2

Cat. No.: B1196486

Get Quote

2-(Butylamino)ethanethiol, CAS No. 5842-00-2, is a bifunctional organic molecule that

incorporates both a secondary amine and a primary thiol group. This unique structural

arrangement imparts a versatile chemical reactivity, making it a valuable intermediate in various

synthetic applications, from pharmaceutical development to specialized agrochemicals.[1][2] Its

structure also makes it a relevant compound for studies in coordination chemistry and as a

chemical simulant for defense research applications.[1]

The core utility of this compound stems from the distinct yet cooperative reactivity of its two

functional groups. The thiol (-SH) group is a potent nucleophile and is readily oxidized to form

disulfide bonds, a cornerstone of protein chemistry and materials science.[1] Concurrently, the

secondary butylamine group (-NH) acts as a base and a nucleophile, and its presence

influences the molecule's overall solubility and coordination properties.[1] Understanding this

duality is critical for its effective application in any research or development context.

Section 1: Physicochemical and Spectroscopic
Profile
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A precise understanding of a compound's physical properties is foundational to its application in

experimental design. 2-(Butylamino)ethanethiol is a colorless to pale yellow liquid, a physical

state consistent with its molecular weight and structure.[1] Its most notable physical

characteristic is a strong, unpleasant odor, typical of thiol-containing compounds, which

necessitates handling in a well-ventilated environment.[1]

Key Physicochemical Properties
The following table summarizes the essential quantitative data for 2-(Butylamino)ethanethiol,
compiled from various chemical suppliers and databases. This data is crucial for calculating

reaction stoichiometries, predicting solubility, and ensuring safe handling.

Property Value Source(s)

CAS Number 5842-00-2 [3][4][5]

Molecular Formula C₆H₁₅NS [1][5]

Molecular Weight 133.26 g/mol [3]

Form Liquid [1]

Boiling Point 112-115 °C at 10 mmHg [6]

Density 0.901 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.4711 [6]

Flash Point 73 °C (163.4 °F) - closed cup [3]

Solubility
Soluble in water and organic

solvents
[1]

Spectroscopic Signature
Spectroscopic data provides the definitive structural fingerprint of a molecule. While raw

spectra should be consulted for confirmation, the following summarizes available data:

Mass Spectrometry (GC-MS): The NIST library indicates a top peak at m/z 30, with other

significant fragments at m/z 86 and 44, which can be correlated with fragmentation patterns

of the molecule.[4]
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Infrared (IR) Spectroscopy: IR spectra are available and would show characteristic peaks for

N-H stretching (amine), S-H stretching (thiol, typically a weak band), and C-H stretching

(alkyl groups).[4]

¹³C NMR Spectroscopy: A ¹³C NMR spectrum is available from commercial suppliers, which

would resolve the six distinct carbon environments in the molecule.[4]

Section 2: Reactivity and Mechanistic
Considerations
The chemical behavior of 2-(Butylamino)ethanethiol is dictated by its amine and thiol

moieties. The interplay between these groups allows for a range of transformations.

Key Reactive Centers
The diagram below illustrates the primary reactive sites of the molecule: the nucleophilic sulfur

atom, the lone pair on the nitrogen atom, and the acidic proton of the thiol group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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